Cas no 69042-30-4 (1-Chloro-2,7-naphthyridine)

• Product Name: 1-Chloro-2,7-naphthyridine
• CAS No: 69042-30-4
• MF: C₈H₅ClN₂
• MW: 164.591700315475
• MDL: MFCD00234389
• CID: 58919
• PubChem ID: 13082170
• Update Time: 2025-06-14

1-Chloro-2,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,7-naphthyridine
• 1-Chlorocopyrine
• 1-Chloro-[2,7]naphthyridine
• 2,7-Naphthyridine, 1-chloro-
• F2147-5255
• AM20061443
• J-504491
• UIQLQYQMGHYABX-UHFFFAOYSA-N
• 69042-30-4
• PB30637
• EN300-257773
• GS-4006
• DTXSID80517626
• AKOS006346016
• MFCD00234389
• FT-0684781
• SCHEMBL2984594
• A836326
• CS-M0450
• SY097895

• MDL： MFCD00234389
• Inchi： 1S/C8H5ClN2/c9-8-7-5-10-3-1-6(7)2-4-11-8/h1-5H
• InChI Key： UIQLQYQMGHYABX-UHFFFAOYSA-N
• SMILES： ClC1C2C=NC=CC=2C=CN=1

Computed Properties

• Exact Mass: 164.01400
• Monoisotopic Mass: 164.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 326.4 °C at 760 mmHg
• Flash Point: 181.1 °C
• PSA: 25.78000
• LogP: 2.28320

Additional information on 1-Chloro-2,7-naphthyridine

Recent Advances in the Application of 1-Chloro-2,7-naphthyridine (CAS: 69042-30-4) in Chemical Biology and Pharmaceutical Research

1-Chloro-2,7-naphthyridine (CAS: 69042-30-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a valuable tool for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-Chloro-2,7-naphthyridine as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that derivatives of this compound exhibit high selectivity and potency against certain cancer-related kinases, such as EGFR and HER2. The study employed a combination of computational modeling and in vitro assays to optimize the chemical structure, resulting in compounds with improved pharmacokinetic properties and reduced off-target effects.

Another significant advancement was reported in a Nature Communications article, where researchers utilized 1-Chloro-2,7-naphthyridine to develop a new class of fluorescent probes for imaging cellular processes. These probes were designed to selectively bind to specific biomolecules, enabling real-time visualization of enzymatic activity in live cells. The study underscored the compound's utility in chemical biology, providing a powerful tool for understanding complex biological mechanisms at the molecular level.

In addition to its applications in drug discovery and imaging, 1-Chloro-2,7-naphthyridine has also been investigated for its role in the development of antimicrobial agents. A recent paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of naphthyridine-based compounds with potent activity against multidrug-resistant bacterial strains. The researchers identified key structural features that enhance antimicrobial efficacy, paving the way for the design of next-generation antibiotics.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-Chloro-2,7-naphthyridine derivatives. A review article in Chemical Reviews highlighted the need for more efficient synthetic routes and greener methodologies to reduce the environmental impact of production. The authors also emphasized the importance of interdisciplinary collaboration to fully exploit the potential of this compound in various therapeutic areas.

In conclusion, 1-Chloro-2,7-naphthyridine (CAS: 69042-30-4) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatility as a building block for bioactive molecules, combined with its applications in imaging and antimicrobial therapy, positions it as a key player in the advancement of modern medicine. Future research should focus on addressing synthetic challenges and expanding its therapeutic potential through innovative drug design strategies.